![molecular formula C20H23ClN4O B2643160 (4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(naphthalen-2-yl)methanone hydrochloride CAS No. 1185038-55-4](/img/structure/B2643160.png)
(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(naphthalen-2-yl)methanone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Molecular Interaction Studies
Research on compounds with similar structural components, such as naphthalene derivatives and piperazine or imidazol moieties, often focuses on their interactions with biological receptors. For instance, studies on cannabinoids and related compounds explore how modifications to the chemical structure impact binding to receptors, shedding light on the design of new therapeutic agents with specific pharmacological profiles (Shim et al., 2002).
Synthesis and Pharmacological Evaluation
Compounds incorporating elements such as naphthalene and piperazine have been synthesized and evaluated for various pharmacological activities. These include potential anticonvulsant (Ghareb et al., 2017) and anticancer properties (Gouhar & Raafat, 2015), indicating the broad interest in these chemical frameworks for therapeutic development.
Antimicrobial Activity
The design and synthesis of new molecules that incorporate structural features like piperazine and imidazole have also been directed towards evaluating antimicrobial activities. Such studies aim to identify novel compounds that could serve as leads in the development of new antibiotics or antifungal agents, reflecting the ongoing search for effective solutions to drug-resistant infections (Patel et al., 2011).
Selective Estrogen Receptor Modulators (SERMs)
Research into compounds with similar structural motifs has contributed to the development of SERMs, highlighting the potential of these chemical structures in modulating estrogen receptors with specificity, leading to applications in treating conditions such as osteoporosis and certain types of cancer (Palkowitz et al., 1997).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-(1-ethylimidazol-2-yl)piperazin-1-yl]-naphthalen-2-ylmethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O.ClH/c1-2-22-10-9-21-20(22)24-13-11-23(12-14-24)19(25)18-8-7-16-5-3-4-6-17(16)15-18;/h3-10,15H,2,11-14H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLTIPAGQZAYLGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4C=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.